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Compound of Interest

N,N,N-Tributylbutan-1-aminium
Compound Name:

iodide (1/1)

Cat. No.: B077245

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of
N,N,N-Tributylbutan-1-aminium iodide (also known as Tetrabutylammonium iodide, TBAI).
Adherence to these procedures is critical to ensure personal safety and environmental
protection.

Immediate Safety and Hazard Information

N,N,N-Tributylbutan-1-aminium iodide is a quaternary ammonium salt that presents several
hazards. It is harmful if swallowed and causes skin and eye irritation.[1][2][3] In case of
exposure, follow the first-aid measures outlined below.
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Hazard Type Description First-Aid Measures

If swallowed, rinse mouth with
Oral Toxicity Harmful if swallowed.[1][2][3] water. Call a poison center or
doctor if you feel unwell.[4][5]

If on skin, wash with plenty of
soap and water. If skin irritation
. o S occurs, get medical
Skin Irritation Causes skin irritation.[1][2] ) )
advice/attention. Take off
contaminated clothing and

wash it before reuse.[4][5]

If in eyes, rinse cautiously with
water for several minutes.
Remove contact lenses, if

o Causes serious eye irritation.
Eye Irritation present and easy to do.

[1][2] o
Continue rinsing. If eye
irritation persists, get medical

advice/attention.[2][4][5]

If inhaled, remove person to

) o May cause respiratory tract fresh air. Get medical aid if
Respiratory Irritation .
irritation.[2][6] cough or other symptoms
appear.[6]
_ . Toxic to aquatic life with long Avoid release to the
Aquatic Toxicity ) )
lasting effects.[5][7] environment.[5][7]

Personal Protective Equipment (PPE)

Before handling N,N,N-Tributylbutan-1-aminium iodide for any purpose, including disposal,
ensure the following personal protective equipment is worn:

o Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[6]
o Hand Protection: Wear suitable protective gloves.[6]

o Skin Protection: Wear appropriate protective clothing to prevent skin exposure.[6]

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.carlroth.com/medias/SDB-4735-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDIxODB8YXBwbGljYXRpb24vcGRmfGFESXlMMmd3WWk4NU1UZ3hOems1TXpnek1EY3dMMU5FUWw4ME56TTFYMEZWWDBWT0xuQmtaZ3xkMjE5YTNlZTgwZGIxNWQ0ZTIwMTE5ZWNiODhlM2Q4MDAwMzgwMGM3OGU2MWY1MWRiZjM1ZGFjYjBiMTJiYmQw
https://www.cdhfinechemical.com/images/product/msds/34_859858469_TetraButylAmmoniumIodide-CASNO-311-28-4-MSDS.pdf
https://leap.epa.ie/docs/302f08c6-0dc6-4f32-88ca-f8028089c1e4.pdf
https://www.fishersci.com/store/msds?partNumber=AC161270025&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/sds/aldrich/140775
https://www.carlroth.com/medias/SDB-4735-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDIxODB8YXBwbGljYXRpb24vcGRmfGFESXlMMmd3WWk4NU1UZ3hOems1TXpnek1EY3dMMU5FUWw4ME56TTFYMEZWWDBWT0xuQmtaZ3xkMjE5YTNlZTgwZGIxNWQ0ZTIwMTE5ZWNiODhlM2Q4MDAwMzgwMGM3OGU2MWY1MWRiZjM1ZGFjYjBiMTJiYmQw
https://www.cdhfinechemical.com/images/product/msds/34_859858469_TetraButylAmmoniumIodide-CASNO-311-28-4-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC161270025&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/sds/aldrich/140775
https://www.carlroth.com/medias/SDB-4735-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDIxODB8YXBwbGljYXRpb24vcGRmfGFESXlMMmd3WWk4NU1UZ3hOems1TXpnek1EY3dMMU5FUWw4ME56TTFYMEZWWDBWT0xuQmtaZ3xkMjE5YTNlZTgwZGIxNWQ0ZTIwMTE5ZWNiODhlM2Q4MDAwMzgwMGM3OGU2MWY1MWRiZjM1ZGFjYjBiMTJiYmQw
https://www.cdhfinechemical.com/images/product/msds/34_859858469_TetraButylAmmoniumIodide-CASNO-311-28-4-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/34_859858469_TetraButylAmmoniumIodide-CASNO-311-28-4-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC161270025&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/sds/aldrich/140775
https://www.cdhfinechemical.com/images/product/msds/34_859858469_TetraButylAmmoniumIodide-CASNO-311-28-4-MSDS.pdf
https://pim-resources.coleparmer.com/sds/17317.pdf
https://pim-resources.coleparmer.com/sds/17317.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/140775
https://www.echemi.com/sds/tetrabutylammoniumiodide-pid_Seven20788.html
https://www.sigmaaldrich.com/US/en/sds/aldrich/140775
https://www.echemi.com/sds/tetrabutylammoniumiodide-pid_Seven20788.html
https://pim-resources.coleparmer.com/sds/17317.pdf
https://pim-resources.coleparmer.com/sds/17317.pdf
https://pim-resources.coleparmer.com/sds/17317.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077245?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

» Respiratory Protection: In case of dust formation, use a full-face respirator.[7]

Step-by-Step Disposal Protocol

The primary and recommended method for the disposal of N,N,N-Tributylbutan-1-aminium
iodide is through a licensed waste disposal company. Do not dispose of this chemical down the
drain or in regular trash.

Step 1: Containment and Labeling

o Ensure the waste N,N,N-Tributylbutan-1-aminium iodide is in a suitable, closed container.[2]

[3]

o Clearly label the container with the chemical name: "N,N,N-Tributylbutan-1-aminium iodide"
or "Tetrabutylammonium iodide" and appropriate hazard symbols.

Step 2: Segregation of Waste

» Store the waste container in a cool, dry, and well-ventilated area away from incompatible
substances such as strong oxidizing agents.[4][6]

e Do not mix with other waste streams unless explicitly instructed to do so by your institution's
environmental health and safety (EHS) office or the licensed disposal company.[5]

Step 3: Arrange for Professional Disposal

» Contact your institution's EHS office to arrange for the pickup and disposal of the chemical
waste.

e The recommended disposal method is to offer surplus and non-recyclable solutions to a
licensed disposal company.[2][3]

e An alternative, to be performed by licensed professionals, is to dissolve or mix the material
with a combustible solvent and burn it in a chemical incinerator equipped with an afterburner
and scrubber.[2][3]

Step 4: Handling Spills
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 In the event of a spill, avoid generating dust.[6]
e Vacuum or sweep up the material and place it into a suitable, labeled disposal container.[6]
o Prevent the spill from entering drains or waterways.[2][3]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of N,N,N-
Tributylbutan-1-aminium iodide.
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Start: Have N,N,N-Tributylbutan-1-aminium
iodide for Disposal

:

Step 1: Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

:

Step 2: Secure in a Labeled,
Closed Container

Is there a spill?

Follow Spill Cleanup Protocol:
- Avoid dust
- Sweep/vacuum into container
- Prevent entry to drains

No

Step 3: Store in a Cool, Dry,
Well-Ventilated Area

Step 4: Contact Institutional EHS
for Waste Pickup

End: Professional Disposal
(Incineration)

Click to download full resolution via product page

Caption: Disposal workflow for N,N,N-Tributylbutan-1-aminium iodide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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